Cas no 2248389-88-8 (Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate)

• Product Name: Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate
• CAS No: 2248389-88-8
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 6340308
• PubChem ID: 137940675
• Update Time: 2025-05-25

Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-piperazin-1-ylthiophene-2-carboxylate
• 2248389-88-8
• EN300-6511511
• tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate
• Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate

• Inchi： 1S/C13H20N2O2S/c1-13(2,3)17-12(16)10-4-5-11(18-10)15-8-6-14-7-9-15/h4-5,14H,6-9H2,1-3H3
• InChI Key： XIQRTTGMOXWEDB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=CC=C1N1CCNCC1

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.8Ų

Additional information on Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate

Comprehensive Overview of Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate (CAS No. 2248389-88-8)

Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate (CAS No. 2248389-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene and piperazine moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and kinase inhibitors. Researchers are increasingly exploring its potential due to its versatility and compatibility with modern synthetic methodologies.

The growing interest in Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate aligns with broader trends in medicinal chemistry, where heterocyclic compounds are pivotal. The thiophene ring, a sulfur-containing heterocycle, is known for its electron-rich properties, enabling diverse chemical modifications. Meanwhile, the piperazine moiety enhances solubility and bioavailability, making it a preferred choice for drug design. This combination has led to inquiries about its synthetic routes, applications in drug development, and mechanisms of action—topics frequently searched in academic and industrial databases.

From an industrial perspective, CAS No. 2248389-88-8 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures and environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. Questions like "How to synthesize Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate efficiently?" or "What are its pharmacokinetic properties?" reflect the compound's relevance in contemporary scientific discourse. These queries underscore the need for detailed technical data and case studies, which are essential for professionals in the field.

Another area of interest is the compound's role in high-throughput screening (HTS) and combinatorial chemistry. Its modular structure allows for rapid derivatization, enabling the creation of libraries for biological testing. This adaptability has made Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate a subject of patents and peer-reviewed publications, particularly in the realm of neurodegenerative disease research and cancer therapy. As such, it frequently appears in discussions about innovative drug candidates and targeted therapies.

In summary, Tert-butyl 5-(piperazin-1-yl)thiophene-2-carboxylate (CAS No. 2248389-88-8) represents a convergence of synthetic utility and biological potential. Its applications span from medicinal chemistry to material science, driven by its structural uniqueness and functional adaptability. For researchers and industry professionals, understanding its properties and synthetic pathways is crucial for advancing next-generation therapeutics and sustainable chemical processes.